Cas no 169253-07-0 (2-(1-acetylpiperidin-3-yl)acetic acid)

• Product Name: 2-(1-acetylpiperidin-3-yl)acetic acid
• CAS No: 169253-07-0
• Molecular Formula: C₉H₁₅NO₃
• Molecular Weight: 185.2203
• MDL: MFCD14582888
• CID: 1057374
• PubChem ID: 10583670

2-(1-acetylpiperidin-3-yl)acetic acid Properties

Names and Identifiers

• 1-Acetyl-3-piperidineacetic Acid
• 2-(1-acetylpiperidin-3-yl)acetic acid
• SCHEMBL7673501
• CS-0447933
• 3-Piperidineacetic acid, 1-acetyl-
• 1-n-acetyl-3-piperidinylacetic acid
• 1-Acetyl-3-piperidineaceticAcid
• DTXSID70442034
• SY023395
• AKOS011986155
• EN300-4994719
• 169253-07-0
• MFCD14582888
• SB41769
• AS-44483
• DB-250258

• MDL： MFCD14582888
• InChIKey： UHQRCEZHYXCOPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H15NO3/c1-7(11)10-4-2-3-8(6-10)5-9(12)13/h8H,2-6H2,1H3,(H,12,13)
• SMILES： CC(=O)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 185.10525
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.10519334g/mol
• Heavy Atom Count: 13
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61